Cas no 898762-52-2 (Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone)

• Product Name: Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone
• CAS No: 898762-52-2
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• MDL: MFCD03842225
• CID: 1946401
• PubChem ID: 24724946
• Update Time: 2025-06-25

Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTYL 3-[8-(1,4-DIOXA-8-AZASPIRO[4.5]DECYL)METHYL]PHENYL KETONE
• cyclopentyl-[3-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]methanone
• LogP
• Cyclopentyl 3-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl ketone
• CYCLOPENTYL 3-[1,4-DIOXA-8-AZASPIRO[4.5]DECAN-8-YLMETHYL]PHENYL KETONE
• (3-(1,4-Dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)(cyclopentyl)methanone
• MFCD03842225
• Cyclopentyl{3-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}methanone
• 898762-52-2
• AKOS016020408
• DTXSID70643342
• Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone

• MDL： MFCD03842225
• Inchi： 1S/C20H27NO3/c22-19(17-5-1-2-6-17)18-7-3-4-16(14-18)15-21-10-8-20(9-11-21)23-12-13-24-20/h3-4,7,14,17H,1-2,5-6,8-13,15H2
• InChI Key： QZDAPCOHJHNKPK-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=C(C=1)C(C1CCCC1)=O)CC2

Computed Properties

• Exact Mass: 329.19900
• Monoisotopic Mass: 329.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77000
• LogP: 3.33630

Additional information on Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone

Research Briefing on Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone (CAS: 898762-52-2)

In recent years, the compound Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone (CAS: 898762-52-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, particularly the spirocyclic moiety, has been a focal point for researchers aiming to understand its binding affinity and selectivity towards biological targets.

Pharmacological evaluations of this compound have revealed its potential as a modulator of neurotransmitter receptors, including those involved in dopamine and serotonin signaling. Preclinical studies indicate that it exhibits high affinity for specific receptor subtypes, suggesting its utility in treating neurological disorders such as Parkinson's disease and depression. Additionally, its metabolic stability and pharmacokinetic profile have been investigated, with results showing favorable oral bioavailability and brain penetration, which are essential for CNS-targeted therapies.

Recent in vivo studies have further elucidated the therapeutic potential of Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone. Animal models of neurodegenerative diseases have demonstrated that the compound can mitigate symptoms such as motor dysfunction and cognitive decline. These findings are supported by mechanistic studies that highlight its ability to modulate neuroinflammatory pathways and promote neuroprotection. The compound's dual action on both receptor signaling and inflammatory pathways positions it as a multifaceted therapeutic agent.

Despite these promising results, challenges remain in the development of Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone as a clinical candidate. Issues such as potential off-target effects and long-term safety profiles need to be addressed through rigorous toxicological studies. Furthermore, the scalability of its synthesis and the development of suitable formulations for human use are areas of ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, Cyclopentyl 3-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl ketone (CAS: 898762-52-2) represents a promising candidate for the treatment of CNS disorders. Its unique chemical structure and multifaceted pharmacological actions provide a strong foundation for further development. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and evaluation of its clinical potential will be critical in advancing this compound towards therapeutic application. This briefing underscores the importance of interdisciplinary collaboration in translating preclinical findings into viable treatment options for patients.